2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide
Description
2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H23NO3S and its molecular weight is 333.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
The synthesis of novel heterocyclic compounds, including furan-fused heterocycles, has been a significant area of study. For instance, Ergun et al. (2014) reported the synthesis of a novel class of compounds, including 5-oxo-N-phenyl-2,5-dihydro-4H-furo[3,2-b]pyrrole-4-carboxamide, starting from corresponding acid derivatives. This work highlights the potential of such compounds in creating diverse heterocyclic systems through intramolecular cyclization and further transformations (Ergun, Çağatay Dengiz, M. Ozer, E. Şahin, & M. Balcı, 2014).
Biological Characterization
Antileukemic Activities
The exploration of antileukemic activities of furanyl, pyranyl, and ribosyl derivatives also represents a significant application. Earl and Townsend (1979) investigated the derivatives of 4-(3,3-dimethyl-1-triazeno)imidazole-5-carboxamide and 3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide, showing potential antileukemic activity, highlighting the importance of structural modification for enhanced biological activities (R. Earl & L. Townsend, 1979).
Supramolecular Effects
The study of supramolecular effects, such as the impact of aromaticity on crystal packing, is another critical application. Rahmani et al. (2016) explored the effect of heteroatom substitution from oxygen to sulfur in furan and thiophene on the crystal packing, indicating the influence of aromaticity and heteroatom choice on the supramolecular architecture of compounds (Maryam Rahmani, A. Salimi, S. Mohammadzadeh, & H. Sparkes, 2016).
properties
IUPAC Name |
2,5-dimethyl-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)furan-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3S/c1-13-12-17(14(2)22-13)18(20)19(15-6-9-21-10-7-15)8-5-16-4-3-11-23-16/h3-4,11-12,15H,5-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PABCFXMYPXNPLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N(CCC2=CC=CS2)C3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)furan-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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